Cas no 2580184-69-4 (5-(1-{(tert-butoxy)carbonylamino}ethyl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(1-{(tert-butoxy)carbonylamino}ethyl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 2580184-69-4
• MF: C₁₀H₁₅N₃O₅
• MW: 257.243202447891
• CID: 5658936
• PubChem ID: 165887587
• Update Time: 2025-06-11

5-(1-{(tert-butoxy)carbonylamino}ethyl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580184-69-4
• 5-(1-{[(tert-butoxy)carbonyl]amino}ethyl)-1,2,4-oxadiazole-3-carboxylic acid
• EN300-27730618
• 5-(1-{(tert-butoxy)carbonylamino}ethyl)-1,2,4-oxadiazole-3-carboxylic acid

• Inchi： 1S/C10H15N3O5/c1-5(11-9(16)17-10(2,3)4)7-12-6(8(14)15)13-18-7/h5H,1-4H3,(H,11,16)(H,14,15)
• InChI Key： FETRLQZILSFKOI-UHFFFAOYSA-N
• SMILES： O(C(NC(C1=NC(C(=O)O)=NO1)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 257.10117059g/mol
• Monoisotopic Mass: 257.10117059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 115Ų

Additional information on 5-(1-{(tert-butoxy)carbonylamino}ethyl)-1,2,4-oxadiazole-3-carboxylic acid

Introduction to 5-(1-{(tert-butoxy)carbonylamino}ethyl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 2580184-69-4)

The compound 5-(1-{(tert-butoxy)carbonylamino}ethyl)-1,2,4-oxadiazole-3-carboxylic acid, identified by its CAS number 2580184-69-4, represents a significant advancement in the field of medicinal chemistry. This heterocyclic compound belongs to the oxadiazole family, which has garnered considerable attention due to its versatile biological activities and structural properties. The presence of a tert-butoxy carbonylamino substituent in the molecular structure enhances its potential as a pharmacophore, making it a valuable candidate for further exploration in drug development.

Recent research has highlighted the importance of oxadiazole derivatives in medicinal chemistry. These compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The 1,2,4-oxadiazole core is particularly noteworthy for its ability to interact with various biological targets, making it an attractive scaffold for designing novel therapeutic agents. The specific modification of 5-(1-{(tert-butoxy)carbonylamino}ethyl)-1,2,4-oxadiazole-3-carboxylic acid with a tert-butoxy carbonylamino group introduces additional functionalization opportunities, which can be exploited to fine-tune its pharmacological profile.

In the context of drug discovery, the tert-butoxy carbonylamino moiety serves multiple purposes. It acts as a protecting group for the amino functionality, ensuring stability during synthetic transformations and purification processes. Additionally, this group can be selectively removed under specific conditions, allowing for further derivatization and customization of the molecule. Such flexibility is crucial in medicinal chemistry, where precise control over molecular structure is essential for optimizing biological activity.

The 1,2,4-oxadiazole ring itself is known for its ability to form hydrogen bonds and coordinate with metal ions, which can be leveraged to enhance binding affinity to biological targets. This structural feature makes oxadiazole derivatives particularly suitable for applications in enzyme inhibition and receptor binding studies. The carboxylic acid group at the 3-position of the oxadiazole ring further expands its utility by providing an acidic proton that can participate in various chemical reactions or serve as a site for further functionalization.

Current research trends in medicinal chemistry emphasize the development of multifunctional compounds that can address multiple therapeutic targets simultaneously. The 5-(1-{(tert-butoxy)carbonylamino}ethyl)-1,2,4-oxadiazole-3-carboxylic acid molecule aligns well with this trend due to its structural complexity and potential for diverse biological interactions. Studies have shown that oxadiazole derivatives can modulate signaling pathways involved in inflammation and cancer progression. For instance, certain oxadiazole-based compounds have demonstrated inhibitory effects on kinases and other enzymes implicated in tumor growth and metastasis.

The synthesis of 5-(1-{(tert-butoxy)carbonylamino}ethyl)-1,2,4-oxadiazole-3-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the tert-butoxy carbonylamino group necessitates precise control over reaction conditions to avoid side products. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and protecting group strategies are often employed to achieve the desired molecular architecture efficiently.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 5-(1-{(tert-butoxy)carbonylamino}ethyl)-1,2,4-oxadiazole-3-carboxylic acid with biological targets. These studies predict favorable binding modes that rationalize its potential biological activities. For example, docking simulations have suggested that this compound can interact with ATP-binding sites on kinases or bind to specific pockets on enzymes involved in inflammatory pathways. Such insights are invaluable for guiding experimental efforts and designing more potent derivatives.

In preclinical studies, 5-(1-{(tert-butoxy)carbonylamino}ethyl)-1,2,4-oxadiazole-3-carboxylic acid has shown promise in models of cancer and inflammation. Its ability to modulate key signaling pathways has led to investigations into its potential as an anticancer agent or an anti-inflammatory drug candidate. While further research is needed to fully elucidate its mechanism of action and therapeutic efficacy, these preliminary findings underscore its significance as a lead compound for drug development.

The pharmaceutical industry continues to invest heavily in the discovery of novel heterocyclic compounds due to their inherent biological activity and structural diversity. The 5-(1-{(tert-butoxy)carbonylamino}ethyl)-1,2,4-oxadiazole-3-carboxylic acid molecule exemplifies this trend by combining multiple pharmacophoric elements into a single scaffold. Its potential as a therapeutic agent makes it an attractive candidate for further investigation by academic researchers and pharmaceutical companies alike.

Future directions in the study of this compound may include exploring its interactions with other biological targets or developing analogs with enhanced potency and selectivity. Advances in synthetic methodologies will also play a crucial role in enabling more efficient production scales for clinical trials and commercial applications. As our understanding of molecular interactions continues to evolve, compounds like 5-(1-{(tert-butoxy)carbonylamino}ethyl)-1,2,4-oxadiazole-3-carboxylic acid are poised to make significant contributions to modern medicine.